Cas no 67801-56-3 (dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate)

dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate structure
67801-56-3 structure
Product Name:dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate
CAS No:67801-56-3
MF:C17H16O4
MW:284.306545257568
CID:967090
PubChem ID:105658
Update Time:2025-04-19

dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 5-methyl[1,1'-biphenyl]-2,4'-dicarboxylate
    • (1,1'-Biphenyl)-2,4'-dicarboxylic acid, 5-methyl-, 2,4'-dimethyl ester
    • (1,1'-Biphenyl)-2,4'-dicarboxylic acid, 5-methyl-, dimethyl ester
    • Dimethyl 5-methyl(1,1'-biphenyl)-2,4'-dicarboxylate
    • dimethyl 5-methylbiphenyl-2,4'-dicarboxylate
    • NS00036186
    • EINECS 267-176-0
    • 67801-56-3
    • DTXSID8070625
    • [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 5-methyl-, dimethyl ester
    • WYSSHTHBSQSSNM-UHFFFAOYSA-N
    • Inchi: 1S/C17H16O4/c1-11-4-9-14(17(19)21-3)15(10-11)12-5-7-13(8-6-12)16(18)20-2/h4-10H,1-3H3
    • InChI Key: WYSSHTHBSQSSNM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C)=CC=1C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 284.10488
  • Monoisotopic Mass: 284.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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